Cas no 1204518-43-3 (1-Methylethyl 5-Chloro-4-methyl-2-nitrobenzoate)

1-Methylethyl 5-Chloro-4-methyl-2-nitrobenzoate is a specialized ester derivative of benzoic acid, featuring chloro, methyl, and nitro functional groups at the 5, 4, and 2 positions, respectively. The 1-methylethyl (isopropyl) ester group enhances solubility in organic solvents, making it suitable for synthetic applications. Its nitro and chloro substituents contribute to its reactivity, particularly in electrophilic aromatic substitution or reduction reactions. This compound is valued in pharmaceutical and agrochemical research as an intermediate for constructing complex molecules. Its stability under standard conditions and well-defined structural properties ensure consistent performance in synthetic workflows. Proper handling is advised due to potential sensitivity to light and moisture.

1-Methylethyl 5-Chloro-4-methyl-2-nitrobenzoate structure

1204518-43-3 structure

Product Name:1-Methylethyl 5-Chloro-4-methyl-2-nitrobenzoate

CAS No:1204518-43-3

MF:C₁₁H₁₂ClNO₄

MW:257.670282363892

CID:842245

PubChem ID:67119436

Update Time:2025-05-27

1-Methylethyl 5-Chloro-4-methyl-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- Isopropyl 5-chloro-4-methyl-2-nitrobenzoate
- propan-2-yl 5-chloro-4-methyl-2-nitrobenzoate
- 1-Methylethyl 5-Chloro-4-methyl-2-nitrobenzoate
- SCHEMBL1679953
- 5 - chloro-4 - methyl-2- nitro - benzoic acidisopropyl ester
- MFCD27976845
- CS-0453939
- 1204518-43-3
- PKLKKNXHDDASGV-UHFFFAOYSA-N
- 5 - chloro-4 - Methyl-2- nitro - benzoic acid isopropyl ester
- Isopropyl5-chloro-4-methyl-2-nitrobenzoate
- DA-33468
- MDL： MFCD27976845
- Inchi： 1S/C11H12ClNO4/c1-6(2)17-11(14)8-5-9(12)7(3)4-10(8)13(15)16/h4-6H,1-3H3
- InChI Key： PKLKKNXHDDASGV-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(=O)OC(C)C)=C(C=C1C)[N+](=O)[O-]

Computed Properties

Exact Mass: 257.0454856g/mol
Monoisotopic Mass: 257.0454856g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 302
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 72.1Å²

1-Methylethyl 5-Chloro-4-methyl-2-nitrobenzoate Pricemore >>

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Apollo Scientific	OR55336-1g	Isopropyl 5-chloro-4-methyl-2-nitrobenzoate	1204518-43-3		1g	£1835.00	2025-02-20
TRC	M213225-100mg	1-Methylethyl 5-Chloro-4-methyl-2-nitrobenzoate	1204518-43-3		100mg	$144.00	2023-05-18
TRC	M213225-250mg	1-Methylethyl 5-Chloro-4-methyl-2-nitrobenzoate	1204518-43-3		250mg	$328.00	2023-05-18
TRC	M213225-500mg	1-Methylethyl 5-Chloro-4-methyl-2-nitrobenzoate	1204518-43-3		500mg	$626.00	2023-05-18
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Alichem	A019094504-5g	Isopropyl 5-chloro-4-methyl-2-nitrobenzoate	1204518-43-3	95%	5g	$2050.20	2023-09-04
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